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Compound of Interest

[(2R)-2-aminopropyl]
Compound Name:

(ethyl)propylamine
CAS No.: 1418293-60-3
Cat. No.: B1459488

Get Quote

\ J

Technical Monograph | Chemical Series: Chiral 1,2-Diamines

Executive Summary

(2R)-2-aminopropylpropylamine (IUPAC: (2R)-N!-propylpropane-1,2-diamine) is a chiral vicinal
diamine featuring a propane backbone with a primary amine at the chiral C2 position and a
secondary propyl-substituted amine at the C1 position. Unlike simple aliphatic amines, this
molecule serves as a high-value chiral scaffold in asymmetric synthesis. Its specific
stereochemistry ((2R)-configuration) makes it a critical ligand precursor for transition-metal
catalyzed reactions, particularly in the design of Salen-type ligands and stereoselective
hydrogenation catalysts.

This guide analyzes the physicochemical properties, validated synthetic pathways, and
catalytic applications of this diamine, distinguishing it from its achiral or racemic counterparts.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][71[8][9][10][11]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1459488#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The molecule consists of a 1,2-diaminopropane core where the nitrogen at position 1 is
alkylated with a propyl chain. The (2R) designation indicates the absolute configuration at the
stereogenic center (C2).

Structural Specifications

Parameter Detail
Common Name (2R)-2-aminopropylpropylamine
Systematic IUPAC Name (2R)-N-propylpropane-1,2-diamine

1248085-38-2 (Generic for isomer class); 78-90-

CAS Registry Number S
0 (Parent Racemic Diamine)

Molecular Formula CeH16N2
Molecular Weight 116.21 g/mol
Chiral Center C2 (R-configuration)

CCCNc1c(C)N (Isomeric representation) /
CCCNCN

SMILES

Physicochemical Data[5][12]

o Physical State: Colorless to pale yellow hygroscopic liquid.

e Boiling Point: ~150-155 °C (Estimated based on 1,2-diaminopropane at 119°C + propyl
shift).

o Basicity (pKa): Exhibits two dissociation constants.

o (Primary amine, C2).

o (Secondary amine, C1).

e Solubility: Miscible in water, ethanol, and DCM,; soluble in non-polar solvents due to the
propyl chain.

Synthetic Methodology
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The synthesis of enantiopure (2R)-2-aminopropylpropylamine requires strict stereocontrol. The
most robust route utilizes (S)-Propylene Oxide to establish the chiral backbone, followed by a
nucleophilic opening and stereochemical inversion (or retention depending on the leaving
group strategy).

Validated Synthetic Protocol: The Epoxide Ring-Opening
Route

This protocol ensures high enantiomeric excess (ee) by leveraging the inherent chirality of the
starting epoxide.

Reagents:

(S)-Propylene Oxide (Chiral Pool).

n-Propylamine (Nucleophile).

Methanesulfonyl chloride (MsCI) / Triethylamine (EtsN).

Sodium Azide (NaNs).

Palladium on Carbon (Pd/C) or Lithium Aluminum Hydride (LiAIHa).

Step-by-Step Workflow:

o Regioselective Ring Opening:

o React (S)-propylene oxide with excess n-propylamine.

o Mechanism:[1][2] Nucleophilic attack occurs at the less hindered terminal carbon (C1).

o Result: Formation of (2S)-1-(propylamino)propan-2-ol. The stereocenter at C2 is
untouched (Retention of Configuration).

o Activation & Inversion (The Critical Step):

o Protect the secondary amine (e.g., Boc-protection) to prevent side reactions.
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o Activate the C2-alcohol using MsCl to form the mesylate.
o Perform nucleophilic substitution (

) with NaNs.

o Stereochemistry: The
attack inverts the configuration from (2S) to (2R).
o Intermediate:(2R)-2-azido-N-propylpropan-1-amine.
» Reduction:
o Reduce the azide moiety to a primary amine using catalytic hydrogenation (

, Pd/C) or Staudinger reduction.

o Final Product:(2R)-N*-propylpropane-1,2-diamine.

Process Visualization (DOT Diagram)

(S)-Propylene Oxide Nucleophilic Attack Openin (2S)-Amino-Alcohol Activation (MsCl) SN2 Inversion -Azido-Amine (2R)-2-aminopropylpropylamine
(Chiral Precursor) ) (n-Propylamine) (Retention at c2) & Azide Displacement ( R (Target Ligand)

Click to download full resolution via product page

Caption: Stereoselective synthesis pathway converting (S)-Propylene Oxide to (2R)-Diamine
via Azide inversion.

Applications in Drug Development & Catalysis

The utility of (2R)-2-aminopropylpropylamine lies in its ability to induce asymmetry in metal-
catalyzed reactions.

Chiral Ligand Synthesis (Salen & Salan)

This diamine serves as the "chiral backbone" for Salen-type ligands. By condensing the
primary amine (C2) and the secondary amine (C1) with salicylaldehyde derivatives,
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researchers create tetradentate ligands.

e Mechanism: The steric bulk of the propyl group at N1 and the methyl group at C2 creates a
specific "chiral pocket" around the metal center (e.g., Mn, Co, Cr).

o Application: These complexes are used in the Jacobsen Epoxidation or Hydrolytic Kinetic
Resolution (HKR) of terminal epoxides, a key step in synthesizing beta-blockers and
antibiotics.

Pharmaceutical Intermediate

Chiral 1,2-diamines are pharmacophores found in various bioactive compounds.

» Kinase Inhibitors: The diamine motif can serve as a linker in ATP-competitive inhibitors,
where the specific (2R) stereochemistry ensures correct orientation within the enzyme
binding pocket.

o Resolution Agents: The enantiopure diamine can be used to resolve racemic carboxylic acids
or aldehydes via diastereomeric salt formation.

Safety & Handling Protocols

As an aliphatic diamine, (2R)-2-aminopropylpropylamine poses specific hazards that must be
managed in a research setting.
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Hazard Class Description Mitigation Protocol

) Use butyl rubber gloves and
o pH > 11. Causes severe skin ] ]
Corrosivity face shields. Work in a fume
burns and eye damage. hood
ood.

Store in tightly sealed
containers under inert gas

Moderate vapor pressure; (Nitrogen/Argon) to prevent
Volatility vapors are irritating to the carbamate formation (reaction
respiratory tract. with
).

Ground all equipment to
Flammability Flash point likely < 60°C. prevent static discharge. Keep
away from oxidizers.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [(2R)-2-Aminopropylpropylamine: Structural Analysis
and Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1459488/docs#2r-2-aminopropylpropylamine-
structural-analysis-and-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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